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Compound Focus: Prothioconazole

CAS No.: 178928-70-6

Cat. No.: S540441

Quantitative Comparison of Environmental Fate

The following tables summarize key environmental fate parameters for prothioconazole and other triazoles

for which comparative data was available.

Table 1: Degradation and Persistence in Soil This table compares the rate at which these fungicides break

down in aerobic soils and the formation of their major metabolites.

. . Metabolite
Soil DTso (Range Primary .
Compound ) ) Persistence (DTso Reference
in Days) Metabolite(s)
Range)
Prothioconazole 1.7 - 9.9 days [1] Prothioconazole- 15.8-72.3days [1] [2][1]
desthio
Fluconazole Persistent; no 1,2,4-triazole 1-3years [3]
significant (environmental
degradation in half-life) [3]
WWTPs [3]
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Soil DTso (Range Primary

Compound
pou in Days) Metabolite(s)

Mefentrifluconazole 104 - 477 days [4] Information not
specified in sources

Metabolite
Persistence (DTso  Reference
Range)

Information not [4]
specified in
sources

Table 2: Key Fate Characteristics and Ecotoxicological Effects This table highlights other important

environmental behaviors and non-target effects.

Major Environmental Aqueous

Notable Ecotoxicological

Compound
P Fate Process Photodegradation Effects
Prothioconazole Rapid formation of Highly resistant [5] Synergistic toxicity to carabid
bound residues beetles when mixed with
(major fate) [2] lambda-cyhalothrin [1]; Liver
toxicity in mammals from
desthio metabolite [2]
Fluconazole Forms very Indirect photolysis Contributes to antifungal
persistent, very half-life: 2 weeks to 1 resistance (fAMR) in the
mobile (vVPvVM) year [3] environment [4]
transformation
products [3]
Triazoles Widespread as Varies by compound Class-wide concern for driving
(General) environmental fAMR in clinical and agricultural

micropollutants [6] [4]

Detailed Experimental Protocols

settings [4]

The comparative data is derived from rigorous, standardized experimental methods. Below are the key

protocols cited in the search results.

1. Protocol for Aerobic Soil Degradation and Metabolic Fate [2]
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e Objective: To study the mineralization, extractable residues (ERs), bound residues (BRs), and
metabolism of prothioconazole in different aerobic soils.

e Chemicals: 14C-benzene ring-labeled prothioconazole (phenyl-UL-14C-PTZ).

¢ Soil Incubation: The 14C-labeled prothioconazole was incubated in four different soils under
controlled aerobic conditions for 120 days.

e Mass Balance Analysis: The total 14C-mass balance (sum of ERs, BRs, and mineralized 14CO2)
was calculated and showed good recoveries (93.4% to 106.7%).

¢ Metabolite Identification: Soil extracts were analyzed using thin-layer chromatography (TLC) and
high-performance liquid chromatography (HPLC) to identify and quantify specific metabolites like
prothioconazole-desthio.

o Data Modeling: The overall fate of prothioconazole in the soil was described using a four-pool
kinetic model.

2. Protocol for Assessing Sublethal and Synergistic Effects [1]

e Objective: To evaluate the lethal and sublethal effects of low-dose prothioconazole, alone and in
combination with lambda-cyhalothrin, on the predatory carabid beetle Platynus assimilis.
e Test Organism: Adult Platynus assimilis beetles.
e Exposure Regimen:
o Doses: Prothioconazole at 20 g-ha~* and lambda-cyhalothrin at 0.4 g-ha~* (both are low, field-
realistic doses).
o Duration: 64 days.
o Route: Repeated oral ingestion (via contaminated prey) and continuous contact exposure.
e Measured Endpoints:
o Lethal: Mortality over time, calculated median lethal time (LTso).
o Sublethal: Food consumption rate, body mass, and locomotor activity.
e Synergy Calculation: The synergistic effect of the combination was determined by comparing the
observed mortality to the expected additive mortality.

Environmental Pathway Diagram

The diagram below synthesizes the key environmental transformation pathways and ultimate fates of

prothioconazole as described in the provided literature.
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Application

Enters environment

Prothioconazole

Primary degradation
DTeo < 2 days [2]

Aqueous photolysis
Highly resistant [5]

Key Processes in Aetebic Soil

Photolysis

Co-exposure with
pyrethroids [1]

Minor fate
14CO:z2 evolution [2]

Major fate
Formation of NERs [2]

Major metabolite
DTso: 15.8-72.3 days [1]

Mineralization

BoundResidues

Contributes to
toxicity in non-targets [2] [1]

SynergisticTox

Click to download full resolution via product page

Key Comparative Insights for Researchers

The data reveals several critical points for your research and development considerations:

¢ Rapid Transformation vs. Persistent Metabolites: While prothioconazole itself degrades rapidly
in soil, its primary metabolite, prothioconazole-desthio, is significantly more persistent and is a driver
of observed toxicity in non-target organisms [2] [1]. This creates a complex environmental profile
different from the inherent persistence of fluconazole [3].
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¢ Significance of Bound Residues: A major fate of prothioconazole in soil is the formation of non-
extractable (bound) residues [2]. These residues are not captured by standard extraction methods but
may become bioavailable under changing environmental conditions, representing a potential long-
term environmental reservoir.

e Synergistic Toxicity is a Critical Risk: The demonstrated synergistic lethal effect on beneficial
insects like carabid beetles when prothioconazole is mixed with a pyrethroid insecticide is a major
ecological concern [1]. This highlights a risk that is not assessed in standard, single-compound
environmental risk assessments.

¢ Contribution to fAMR: Like other triazoles, the widespread environmental presence of
prothioconazole and its metabolites contributes to the selective pressure for antifungal resistance
(fFAMR) in both target and non-target fungi, a serious One Health challenge [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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